Cas no 17132-92-2 (2,3-Quinoxalinedicarbonitrile)

• Product Name: 2,3-Quinoxalinedicarbonitrile
• CAS No: 17132-92-2
• MF: C₁₀H₄N₄
• MW: 180.165560722351
• CID: 213813
• PubChem ID: 293748
• Update Time: 2025-06-23

2,3-Quinoxalinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Quinoxalinedicarbonitrile
• Quinoxaline-2,3-dicarbonitrile
• 2,3-Dicyanochinoxalin
• 2,3-dicyanochinoxaline
• 2,3-Dicyanoquinoxaline
• AC1L6KVF
• AC1Q4RK3
• AR-1D2469
• CTK0I1790
• NSC160871
• SureCN4601647
• 17132-92-2
• SCHEMBL4601647
• DTXSID60303741
• NSC-160871
• AKOS015905351

• MDL： MFCD21339775
• Inchi： 1S/C10H4N4/c11-5-9-10(6-12)14-8-4-2-1-3-7(8)13-9/h1-4H
• InChI Key： MFFPGENYYFVBPT-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C#N)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 180.04372
• Monoisotopic Mass: 180.043596145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• PSA: 73.36
• LogP: 1.37316

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2,3-Quinoxalinedicarbonitrile

Introduction to 2,3-Quinoxalinedicarbonitrile (CAS No. 17132-92-2)

2,3-Quinoxalinedicarbonitrile, with the chemical formula C₈H₂N₄ and CAS number 17132-92-2, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and materials science. This compound belongs to the quinoxaline family, a class of molecules characterized by a fused benzene and pyrazine ring system, which exhibits diverse biological activities and chemical functionalities. The presence of cyano groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 2,3-Quinoxalinedicarbonitrile consists of two carbon atoms bridging the benzene and pyrazine rings, with each carbon atom substituted by a cyano group (-CN). This unique arrangement imparts strong electron-withdrawing effects, influencing its electronic properties and reactivity. The compound’s solubility in polar organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile makes it highly suitable for various chemical transformations and applications in medicinal chemistry.

In recent years, 2,3-Quinoxalinedicarbonitrile has been extensively studied for its potential pharmacological properties. Research has demonstrated its role as a precursor in the synthesis of bioactive molecules targeting various therapeutic areas. Notably, studies have highlighted its utility in developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The cyano groups in its structure facilitate nucleophilic substitution reactions, enabling the introduction of diverse functional moieties that can modulate biological activity.

One of the most compelling aspects of 2,3-Quinoxalinedicarbonitrile is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to design novel inhibitors targeting enzymes involved in cancer progression. For instance, derivatives of this compound have shown promise in inhibiting kinases such as EGFR (epidermal growth factor receptor) and JAK (janus kinase), which are pivotal in signal transduction pathways associated with tumor growth. The ability to modify the core quinoxaline structure allows for fine-tuning of pharmacokinetic and pharmacodynamic profiles, enhancing drug efficacy and minimizing side effects.

Moreover, 2,3-Quinoxalinedicarbonitrile has found applications beyond pharmaceuticals. In materials science, its electron-deficient nature makes it a candidate for organic semiconductors and light-emitting diodes (OLEDs). The compound’s ability to form stable complexes with transition metals has also been explored for catalytic applications. These findings underscore the broad utility of this heterocyclic compound across multiple scientific disciplines.

The synthesis of 2,3-Quinoxalinedicarbonitrile typically involves multi-step reactions starting from readily available precursors such as anthranilic acid or o-phenylenediamine. Advances in synthetic methodologies have improved the efficiency and scalability of its production, making it more accessible for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the quinoxaline core, further expanding its synthetic potential.

Recent research has also explored the role of 2,3-Quinoxalinedicarbonitrile in drug delivery systems. Its hydrophobicity allows it to be incorporated into lipid-based nanoparticles or polymer matrices, enhancing the solubility and bioavailability of co-administered drugs. This approach has shown promise in targeted therapies for diseases such as cancer and neurodegenerative disorders. The ability to tailor its physicochemical properties makes it an attractive candidate for next-generation drug delivery technologies.

The safety profile of 2,3-Quinoxalinedicarbonitrile is another critical consideration in its application. While preliminary studies suggest low toxicity at moderate concentrations, further research is needed to fully understand its long-term effects. Standard toxicological assessments are being conducted to evaluate potential hazards associated with exposure to this compound. These studies are essential for ensuring safe handling and application in both laboratory and industrial settings.

In conclusion, 2,3-Quinoxalinedicarbonitrile (CAS No. 17132-92-2) represents a versatile and promising compound with significant implications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical modifications and biological activities, making it a valuable tool for drug discovery and material innovation. As research continues to uncover new applications for this heterocyclic compound, 2,3-Quinoxalinedicarbonitrile is poised to play an increasingly important role in advancing scientific knowledge and technological development.